Cas no 190067-62-0 (5-Benzofurancarboxylic acid, 2-phenyl-)

5-Benzofurancarboxylic acid, 2-phenyl- structure
190067-62-0 structure
Product name:5-Benzofurancarboxylic acid, 2-phenyl-
CAS No:190067-62-0
MF:C15H10O3
MW:238.2381
CID:1383729
PubChem ID:11770506

5-Benzofurancarboxylic acid, 2-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 5-Benzofurancarboxylic acid, 2-phenyl-
    • 2-phenyl-1-benzofuran-5-carboxylic acid
    • 2-phenyl-benzofuran-5-carboxylic acid
    • DB-314289
    • 2-Phenyl-5-benzofurancarboxylic acid
    • HLWOSXUWYFVNLB-UHFFFAOYSA-N
    • 2-phenylbenzofuran-5-carboxylic Acid
    • 190067-62-0
    • SCHEMBL977340
    • DTXSID60472224
    • Inchi: InChI=1S/C15H10O3/c16-15(17)11-6-7-13-12(8-11)9-14(18-13)10-4-2-1-3-5-10/h1-9H,(H,16,17)
    • InChI Key: HLWOSXUWYFVNLB-UHFFFAOYSA-N
    • SMILES: C1=CC=C(C=C1)C2=CC3=C(O2)C=CC(=C3)C(=O)O

Computed Properties

  • Exact Mass: 238.063
  • Monoisotopic Mass: 238.062994177g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 309
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 50.4Ų

Experimental Properties

  • PSA: 50.44

5-Benzofurancarboxylic acid, 2-phenyl- Related Literature

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